[1-(2-chlorobenzyl)-1H-indol-3-yl](cyclohexyl)methanone

• Molecular Formula: C22H22ClNO
• Molecular Weight: 351.9 g/mol
• IUPAC Name: [1-[(2-chlorophenyl)methyl]indol-3-yl]-cyclohexylmethanone
• InChI: InChI=1S/C22H22ClNO/c23-20-12-6-4-10-17(20)14-24-15-19(18-11-5-7-13-21(18)24)22(25)16-8-2-1-3-9-16/h4-7,10-13,15-16H,1-3,8-9,14H2
• InChI Key: KWVPQTQDUIIBTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl

Description

1-[(2-CHLOROPHENYL)METHYL]-3-CYCLOHEXANECARBONYL-1H-INDOLE is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 1-[(2-CHLOROPHENYL)METHYL]-3-CYCLOHEXANECARBONYL-1H-INDOLE involves several steps. One common method includes the reaction of cyclohexanone with 2-chlorophenyl magnesium bromide to form an intermediate, which is then subjected to further reactions to yield the final product . The reaction conditions typically involve the use of acidic or basic catalysts, and the process may require purification steps such as recrystallization or chromatography to obtain the pure compound .

Chemical Reactions Analysis

1-[(2-CHLOROPHENYL)METHYL]-3-CYCLOHEXANECARBONYL-1H-INDOLE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, where substituents like halogens or nitro groups can be introduced into the aromatic ring.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound has shown potential as a bioactive molecule with applications in drug discovery and development.

Medicine: Indole derivatives, including this compound, have been investigated for their potential therapeutic effects, including antiviral, anti-inflammatory, and anticancer activities.

Industry: The compound can be used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-[(2-CHLOROPHENYL)METHYL]-3-CYCLOHEXANECARBONYL-1H-INDOLE involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind to various receptors and enzymes, modulating their activity and leading to biological effects . The exact molecular targets and pathways may vary depending on the specific application and context of use.